Cas no 2227726-62-5 (tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate)

• Product Name: tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate
• CAS No: 2227726-62-5
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 6082649
• PubChem ID: 165700263
• Update Time: 2025-05-20

tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate
• tert-butyl N-{5-bromo-2-[(3R)-3-hydroxybutyl]phenyl}carbamate
• EN300-1888414
• 2227726-62-5

• Inchi： 1S/C15H22BrNO3/c1-10(18)5-6-11-7-8-12(16)9-13(11)17-14(19)20-15(2,3)4/h7-10,18H,5-6H2,1-4H3,(H,17,19)/t10-/m1/s1
• InChI Key： RMQJXTNWLJXTFU-SNVBAGLBSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC[C@@H](C)O

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2227726-62-5 and Product Name: Tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate

The compound with the CAS number 2227726-62-5 and the product name Tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a tert-butyl group and a 5-bromo-2-(3R)-3-hydroxybutylphenyl moiety, suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

Recent studies have highlighted the importance of carbamate derivatives in medicinal chemistry, particularly for their ability to modulate enzyme activity and interact with biological targets. The presence of the tert-butyl group in this compound not only enhances its stability but also influences its solubility and bioavailability, critical factors in drug formulation. Furthermore, the 5-bromo-2-(3R)-3-hydroxybutylphenyl part of the molecule introduces hydrophobic and hydrophilic interactions, which can be exploited for targeted drug delivery systems.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutics. Research has demonstrated that carbamate-based compounds can serve as potent inhibitors of various enzymes involved in metabolic pathways. The specific arrangement of atoms in Tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate may enable it to bind tightly to target proteins, thereby modulating biological processes effectively. This has implications for treating a wide range of diseases, including inflammatory disorders and metabolic syndromes.

The synthesis of this compound involves complex organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the intricate molecular framework. These techniques not only highlight the synthetic prowess of modern chemistry but also ensure that the final product meets stringent quality standards.

In terms of biological activity, preliminary studies have shown that Tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate exhibits promising pharmacological properties. Its ability to interact with specific enzymes and receptors suggests that it could be a lead compound for further medicinal chemistry investigations. Researchers are particularly interested in exploring its potential as an anti-inflammatory agent, given the growing demand for safer and more effective alternatives to traditional NSAIDs.

The structural diversity inherent in this compound also opens up avenues for designing derivatives with enhanced therapeutic profiles. By modifying specific functional groups, scientists can fine-tune its biological activity, solubility, and pharmacokinetic properties. This flexibility is crucial for developing drugs that are not only effective but also well-tolerated by patients. The use of computational modeling and high-throughput screening techniques can accelerate this process by predicting how structural changes will affect biological outcomes.

From a regulatory perspective, ensuring that compounds like Tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate meet safety and efficacy standards is paramount. Rigorous preclinical testing is essential to assess its potential benefits and risks before human trials can commence. This includes evaluating its toxicity profile, pharmacokinetic behavior, and potential interactions with other drugs. Such comprehensive studies are necessary to support regulatory submissions and ensure patient safety.

The role of collaboration in advancing pharmaceutical research cannot be overstated. The development of novel compounds often requires interdisciplinary efforts involving chemists, biologists, pharmacologists, and clinicians. By pooling their expertise, researchers can overcome challenges associated with complex molecular structures and optimize drug candidates for clinical use. The case of Tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate exemplifies how such collaborations can lead to groundbreaking discoveries.

Looking ahead, the future prospects for this compound are bright. Continued research efforts are likely to uncover new applications and refine its therapeutic potential. Advances in synthetic chemistry and biotechnology may also enable more efficient production methods, making it more accessible for commercialization. As our understanding of disease mechanisms evolves, so too will our ability to develop targeted therapies like Tert-butyl N-{5-bromo-2-(3R)-3-hydroxybutylphenyl}carbamate.

In conclusion, the compound with CAS No. 2227726-62-5 represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable asset in drug development efforts. By leveraging cutting-edge synthetic techniques and interdisciplinary collaboration, researchers are poised to harness its full potential for improving human health outcomes.